N-Acetyl-S-(3-amino-2-hydroxy-3-oxopropyl)-L-cysteine-1,1-dimethylethyl Ester
N-Acetyl-S-(3-amino-2-hydroxy-3-oxopropyl)-L-cysteine-1,1-dimethylethyl Ester
Protected metabolite of Acrylamide.
Brand Name:
Vulcanchem
CAS No.:
1079950-08-5
VCID:
VC0120291
InChI:
InChI=1S/C12H22N2O5S/c1-7(15)14-8(11(18)19-12(2,3)4)5-20-6-9(16)10(13)17/h8-9,16H,5-6H2,1-4H3,(H2,13,17)(H,14,15)/t8-,9?/m0/s1
SMILES:
CC(=O)NC(CSCC(C(=O)N)O)C(=O)OC(C)(C)C
Molecular Formula:
C12H22N2O5S
Molecular Weight:
306.38 g/mol
N-Acetyl-S-(3-amino-2-hydroxy-3-oxopropyl)-L-cysteine-1,1-dimethylethyl Ester
CAS No.: 1079950-08-5
Cat. No.: VC0120291
Molecular Formula: C12H22N2O5S
Molecular Weight: 306.38 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Protected metabolite of Acrylamide. |
|---|---|
| CAS No. | 1079950-08-5 |
| Molecular Formula | C12H22N2O5S |
| Molecular Weight | 306.38 g/mol |
| IUPAC Name | tert-butyl (2R)-2-acetamido-3-(3-amino-2-hydroxy-3-oxopropyl)sulfanylpropanoate |
| Standard InChI | InChI=1S/C12H22N2O5S/c1-7(15)14-8(11(18)19-12(2,3)4)5-20-6-9(16)10(13)17/h8-9,16H,5-6H2,1-4H3,(H2,13,17)(H,14,15)/t8-,9?/m0/s1 |
| Standard InChI Key | WAGGQWFETBDNLY-IENPIDJESA-N |
| Isomeric SMILES | CC(=O)N[C@@H](CSCC(C(=O)N)O)C(=O)OC(C)(C)C |
| SMILES | CC(=O)NC(CSCC(C(=O)N)O)C(=O)OC(C)(C)C |
| Canonical SMILES | CC(=O)NC(CSCC(C(=O)N)O)C(=O)OC(C)(C)C |
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